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Compound of Interest

Compound Name: ML786

Cat. No.: B606057

The following guide provides essential safety and logistical information for the proper disposal
of ML786 dihydrochloride, a potent Raf kinase inhibitor. The procedures outlined are based on
the substance's Safety Data Sheet (SDS) and general best practices for laboratory chemical
waste management to ensure the safety of all personnel and compliance with environmental
regulations.

Immediate Safety and Handling

According to its Safety Data Sheet, ML786 dihydrochloride is not classified as a hazardous
substance or mixture. However, as a matter of good laboratory practice, appropriate personal
protective equipment (PPE) should always be worn when handling the compound or its waste.

Key safety protocols include:

o Engineering Controls: Handle the substance in a well-ventilated area, preferably within a
chemical fume hood to avoid the formation and inhalation of dust or aerosols.

o Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,
safety glasses with side shields, and chemical-resistant gloves.

» Handling: Avoid direct contact with skin and eyes. Do not eat, drink, or smoke in areas where
the chemical is handled. After handling, wash hands thoroughly.

Step-by-Step Disposal Protocol
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This protocol provides a clear, procedural guide for the safe disposal of ML786 dihydrochloride
from the point of generation to its final collection.

» Waste Identification and Segregation:

o lIdentify all waste containing ML786, including pure compound, contaminated
consumables (e.g., pipette tips, weighing boats, gloves), and empty stock containers.

o Although classified as non-hazardous, ML786 waste should not be mixed with hazardous
waste streams (e.g., flammable solvents, corrosive materials, or reactive chemicals). It
should also not be disposed of in the regular trash or down the drain.

o Designate a specific waste container for "Non-Hazardous Laboratory Chemical Waste" to
collect all materials contaminated with ML786.

e Containerization:

o Select a waste container that is in good condition, compatible with the waste type (solid),
and has a secure, sealable lid. A wide-mouth, screw-cap plastic container is
recommended for solid waste.

o The container must remain closed except when actively adding waste to it.
e Waste Labeling:

o Label the waste container clearly as soon as the first item is placed inside.

o The label must include:

The words "Non-Hazardous Waste"

The full chemical name: "ML786 dihydrochloride”

The date accumulation started.

The name of the principal investigator and the laboratory location (room number).

e Storage:
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o Store the sealed and labeled waste container in a designated area within the laboratory,

away from general work areas. This location can be considered a Satellite Accumulation

Area (SAA) for organizational purposes.

o Ensure the storage area is secure and away from sinks or floor drains.

e Final Disposal:

o Once the container is full or waste is no longer being generated, arrange for its collection

through your institution's Environmental Health and Safety (EHS) or equivalent waste

management office.

o Follow all institutional procedures for requesting a waste pickup. Do not attempt to

transport the waste outside of the laboratory yourself.

Quantitative Data for Disposal and Safety

The following table summarizes key quantitative and qualitative data relevant to the safe
handling and disposal of ML786 dihydrochloride.

Parameter

Guideline | Value

Source |/ Rationale

Hazard Classification

Non-Hazardous Substance or
Mixture

GlpBio Safety Data Sheet

Primary Exposure Route

Inhalation (dust/aerosol),
Skin/Eye Contact

Good Laboratory Practice

Personal Protective Equipment

Safety Glasses, Gloves, Lab
Coat

GlpBio Safety Data Sheet

Waste Container Type

Sealable, chemically
compatible container (e.g.,
HDPE)

General Laboratory Waste
Guidelines

Maximum Lab Storage

Do not exceed 55 gallons of

total chemical waste per lab

General University/EHS
Guidelines

Disposal Route

Institutional EHS / Hazardous

Waste Collection Program

General Laboratory Waste

Guidelines
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Procedural Diagrams

The diagrams below illustrate the key workflows and logical decisions involved in the proper
disposal of ML786 dihydrochloride.

Step 1: Generation of ML786 Waste

'

Step 2: Wear Appropriate PPE
(Gloves, Safety Glasses)

)

Step 3: Segregate into a Dedicated
'Non-Hazardous Chemical Waste' Container

:

Step 4. Ensure Container is
Properly Labeled

'

Step 5: Keep Container Securely Closed
in a Designated Storage Area

:

Step 6: Request Pickup via
Institutional EHS When Full

Click to download full resolution via product page

Caption: Step-by-step workflow for the disposal of ML786 waste.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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